2-(4-chlorophenyl)-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}acetamide

• Molecular Formula: C23H22ClN3O3
• Molecular Weight: 423.9 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-N-[4-[4-(furan-2-carbonyl)piperazin-1-yl]phenyl]acetamide
• InChI: InChI=1S/C23H22ClN3O3/c24-18-5-3-17(4-6-18)16-22(28)25-19-7-9-20(10-8-19)26-11-13-27(14-12-26)23(29)21-2-1-15-30-21/h1-10,15H,11-14,16H2,(H,25,28)
• InChI Key: NYEVYEFQFWJZHT-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)Cl)C(=O)C4=CC=CO4

Description

2-(4-chlorophenyl)-N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}acetamide is a chemical compound that belongs to the class of drugs known as antipsychotics. It has been extensively studied for its potential therapeutic applications in the treatment of various mental disorders.

Scientific Research Applications

Antibacterial Potential

A series of 2-[4-(2-furoyl)-1-piperazinyl]-N-aryl/aralkyl acetamides, including the specified compound, has been synthesized and evaluated for antibacterial properties. These molecules have shown activity against various Gram-positive and Gram-negative bacterial strains, with some displaying exceptionally low minimum inhibitory concentration (MIC) values, indicating their potential as therapeutic agents due to their low toxicity levels (Hussain et al., 2018).

Pharmacological Evaluation as CNS Agents

A related compound, N-(2-benzoyl-4-chlorophenyl)-2-(4-(substituted phenyl) piperazin-1-yl) acetamides, has been synthesized and evaluated for its potential as a central nervous system (CNS) agent. These compounds have shown to dock into the binding pocket of the GABAA receptor, indicating potential anxiolytic and skeletal muscle relaxant activities (Verma, Kumar, & Kumar, 2017).

Antihistamine Properties

Cetirizine, a piperazine antihistamine structurally related to the compound , has been effective in treating urticaria and allergic rhinitis. It acts as a selective H1 histamine receptor antagonist (Arlette, 1991).

Potential as Hypoglycemic Agents

Acylamide derivatives with structures similar to the specified compound have been tested for their hypoglycemic activities. Some of these compounds, including piperazine derivatives, have shown significant hypoglycemic effects, suggesting a mode of action akin to sulphonylureas (Srivastava, Suresh, Pandeya, & Pandey, 1996).

Antimicrobial and Anticancer Activities

Several acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, structurally related to the compound , have been synthesized and evaluated for their antibacterial potentials. Some of these compounds displayed significant growth inhibition of various bacterial strains, including Gram-negative strains, and moderate anticancer activities (Iqbal et al., 2017).

Alzheimer's Disease Treatment Potential

A series of benzamides structurally related to the specified compound has been synthesized as potential therapeutic agents for Alzheimer's disease. One particular derivative demonstrated excellent enzyme inhibition activity against butyrylcholinesterase, a target for Alzheimer’s disease treatment (Hussain et al., 2016).